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Compound of Interest

Compound Name: Benzyl 2-methylbenzoate

CAS No.: 67157-60-2

Cat. No.: B3192985

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Benzyl 2-methylbenzoate, a

benzoate ester with the CAS number 67157-60-2. While structurally similar to its well-known

isomer, Benzyl benzoate, this document focuses specifically on the properties, synthesis, and

analytical characterization of the 2-methyl substituted variant. The information herein is

intended to equip researchers and professionals in drug development and chemical synthesis

with the necessary data to handle, analyze, and utilize this compound effectively and safely.

Chemical Identity and Physical Properties
Benzyl 2-methylbenzoate, also known as Benzyl o-toluate, is an aromatic ester characterized

by a benzyl group attached to the carboxylate of 2-methylbenzoic acid. This seemingly minor

positional isomerism of the methyl group significantly influences its physical and chemical

properties compared to its unsubstituted counterpart.

Table 1: Physicochemical Properties of Benzyl 2-
methylbenzoate
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Property Value Source

CAS Number 67157-60-2

Molecular Formula C₁₅H₁₄O₂

Molecular Weight 226.27 g/mol

IUPAC Name benzyl 2-methylbenzoate

Synonyms
Benzyl o-toluate, o-Toluic acid,

benzyl ester

Computed XLogP3 4.2

Topological Polar Surface Area 26.3 Å²

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
2

Rotatable Bond Count 4

Experimental Boiling Point Data not available

Experimental Melting Point Data not available

Experimental Density Data not available

Note: Experimental physical properties such as boiling point, melting point, and density for

Benzyl 2-methylbenzoate are not readily available in the reviewed literature. Researchers

should determine these properties experimentally for their specific applications. For context, the

isomeric Benzyl benzoate (CAS 120-51-4) has a melting point of approximately 21°C and a

boiling point of 323-324°C[1].

Synthesis of Benzyl 2-methylbenzoate
The synthesis of Benzyl 2-methylbenzoate is typically achieved through the esterification of 2-

methylbenzoic acid or its derivatives with benzyl alcohol. One documented laboratory-scale

synthesis involves an oxidative esterification reaction.
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Conceptual Synthesis Pathway

2-Methylbenzoic Acid

Reaction_MixtureBenzylic Hydrocarbon (e.g., Toluene)

[BPy]I / TBHP

Benzyl 2-methylbenzoate
80°C, 8h

Click to download full resolution via product page

Caption: Oxidative esterification of 2-methylbenzoic acid.

Experimental Protocol: Oxidative Esterification
This protocol is based on a general procedure for the synthesis of benzyl esters from carboxylic

acids and benzylic hydrocarbons.

Materials:

2-Methylbenzoic acid (1 mmol)

[BPy]I (Bipyridinium iodide) (0.0524 g, 20 mol%)

Toluene (or other suitable benzylic hydrocarbon) (2128 µL, 20 mmol)

tert-Butyl hydroperoxide (TBHP, 70 wt% in water) (192 µL, 1.4 mmol)

Reaction tube

Procedure:

To a reaction tube, add 2-methylbenzoic acid (1 mmol), [BPy]I (0.0524 g), and toluene (2128

µL).
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Add TBHP (192 µL) to the reaction mixture.

Stir the reaction mixture at 80°C for 8 hours.

Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).

Upon completion, the product can be isolated and purified using standard techniques such

as column chromatography.

Note: This is a generalized protocol. Optimization of reaction conditions, including catalyst

loading, temperature, and reaction time, may be necessary to achieve higher yields and purity.

The reported yield for Benzyl 2-methylbenzoate using this method is 94%.

Analytical Characterization
Accurate characterization of Benzyl 2-methylbenzoate is crucial for its use in research and

development. The following section details the expected analytical data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of Benzyl 2-
methylbenzoate.

δ 7.96-7.93 (m, 1H): Aromatic proton ortho to the carbonyl group.

δ 7.43-7.40 (m, 2H): Aromatic protons.

δ 7.37-7.30 (m, 4H): Aromatic protons.

δ 7.21-7.17 (m, 2H): Aromatic protons.

δ 5.32 (s, 2H): Methylene protons of the benzyl group (-CH₂-).

δ 2.59 (s, 3H): Methyl protons (-CH₃).

δ 167.13: Carbonyl carbon (C=O).

δ 140.22, 136.05, 131.92, 131.57, 130.57, 129.32, 128.45, 128.06, 128.05, 125.59: Aromatic

carbons.
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δ 66.35: Methylene carbon of the benzyl group (-CH₂-).

δ 21.70: Methyl carbon (-CH₃).

Mass Spectrometry (MS)
Gas chromatography-mass spectrometry (GC-MS) is a standard method for the identification

and purity assessment of Benzyl 2-methylbenzoate.

Electron Ionization (EI) Mass Spectrum: The mass spectrum of Benzyl 2-methylbenzoate
shows characteristic fragmentation patterns. Key fragments observed include m/z values of

226 (M+), 208, 119, 104, 91, and 65. The base peak is typically observed at m/z 91,

corresponding to the tropylium cation (C₇H₇⁺).

Infrared (IR) Spectroscopy
While a specific, high-resolution IR spectrum for Benzyl 2-methylbenzoate is not readily

available, the expected characteristic absorption bands can be predicted based on its

functional groups.

~3030 cm⁻¹: Aromatic C-H stretching.

~2950 cm⁻¹: Aliphatic C-H stretching (from the methyl and methylene groups).

~1720 cm⁻¹: Strong C=O stretching of the ester group.

~1270 and 1120 cm⁻¹: C-O stretching of the ester group.

~1600 and 1450 cm⁻¹: Aromatic C=C ring stretching.

High-Performance Liquid Chromatography (HPLC)
A specific HPLC method for Benzyl 2-methylbenzoate is not detailed in the available

literature. However, a general reversed-phase HPLC method can be developed for its analysis.

Illustrative HPLC Workflow:
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Sample Preparation
(Dissolve in appropriate solvent)

HPLC System
(C18 column, mobile phase gradient)

UV Detection
(e.g., at 254 nm)

Data Analysis
(Purity assessment, quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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